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Compound of Interest

Compound Name: 4-(3-methoxyphenyl)benzoic Acid

Cat. No.: B1302209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The molecular formula C14H12O3 represents a variety of isomers, each with unique chemical

and biological properties. This guide will focus on one of the most extensively studied of these

isomers: Resveratrol. This compound, a naturally occurring polyphenol, has garnered

significant attention for its potential therapeutic applications. Other notable isomers of

C14H12O3 include Oxybenzone, a common ingredient in sunscreens, and Benzilic acid, a

precursor in the synthesis of certain pharmaceuticals. This document will provide a

comprehensive overview of Resveratrol, including its chemical identity, physicochemical

properties, significant biological activities, and relevant experimental protocols.

Chemical Identity and Synonyms
Resveratrol exists as two primary geometric isomers: trans-Resveratrol and cis-Resveratrol.

The trans-isomer is the more stable and biologically active form.[1]

Table 1: IUPAC Names and Synonyms of Resveratrol Isomers
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Isomer IUPAC Name Synonyms

trans-Resveratrol

5-[(E)-2-(4-

Hydroxyphenyl)ethenyl]benzen

e-1,3-diol[2]

3,4',5-Trihydroxy-trans-

stilbene, (E)-Resveratrol,

3,5,4'-Trihydroxystilbene,

Resvida[3][4]

cis-Resveratrol

5-[(Z)-2-(4-

hydroxyphenyl)ethenyl]benzen

e-1,3-diol[5]

(Z)-Resveratrol, cis-3,4',5-

trihydroxystilbene[5][6]

Physicochemical Properties
A summary of the key physicochemical properties of trans-Resveratrol is presented in Table 2.

Table 2: Physicochemical Properties of trans-Resveratrol

Property Value Reference(s)

Molecular Weight 228.24 g/mol [4]

Melting Point 261-263 °C [7]

Appearance
White to off-white crystalline

powder
[8]

Solubility in Water 0.03 g/L [7]

Solubility in Organic Solvents
Soluble in DMSO (16 g/L) and

ethanol (50 g/L)
[7]

UV-vis (λmax) 304 nm (in water) [7]

Biological Activity and Signaling Pathways
Resveratrol is recognized for its antioxidant, anti-inflammatory, cardioprotective, and anti-

cancer properties.[9][10] Its biological effects are mediated through the modulation of several

key signaling pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Resveratrol
https://www.pharmacompass.com/chemistry-chemical-name/trans-resveratrol
https://www.caymanchem.com/product/70675/trans-resveratrol
https://pubchem.ncbi.nlm.nih.gov/compound/Cis-Resveratrol
https://pubchem.ncbi.nlm.nih.gov/compound/Cis-Resveratrol
https://www.caymanchem.com/product/10004235/cis-resveratrol
https://www.caymanchem.com/product/70675/trans-resveratrol
https://en.wikipedia.org/wiki/Resveratrol
https://www.biolyphar.com/chemical-structure-and-physical-properties-of-resveratrol/
https://en.wikipedia.org/wiki/Resveratrol
https://en.wikipedia.org/wiki/Resveratrol
https://en.wikipedia.org/wiki/Resveratrol
https://www.mdpi.com/2076-3417/14/11/4534
https://www.researchgate.net/figure/Mechanism-of-resveratrol-action-modulating-the-expression-of-SIRT-1-and-related-pathways_fig3_353195160
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resveratrol has been shown to exert protective effects on the cardiovascular system.[11] One

of the primary mechanisms is through the activation of Sirtuin 1 (SIRT1), a NAD+-dependent

deacetylase.[12] SIRT1 activation leads to the deacetylation of various downstream targets,

promoting endothelial function and reducing oxidative stress.[13] Another critical pathway is the

activation of AMP-activated protein kinase (AMPK), which plays a central role in cellular energy

homeostasis.[14]
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Sample Preparation

LC-MS/MS Analysis

Plasma Sample (100 µL)

Add Methanol with Internal Standard (300 µL)

Vortex (1 min)

Centrifuge (14,000 rpm, 10 min, 4°C)

Transfer Supernatant

Evaporate to Dryness (N2)

Reconstitute in Mobile Phase (100 µL)

LC Separation (C18 Column)

MS/MS Detection (ESI-, MRM)

Data Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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